Cas no 79-30-1 (Isobutyryl chloride)

Isobutyryl chloride (C₄H₇ClO) is a versatile acylating agent widely used in organic synthesis and pharmaceutical manufacturing. This colorless to pale yellow liquid is highly reactive, enabling efficient introduction of the isobutyryl group into target molecules. Its key advantages include high purity, consistent reactivity, and compatibility with a range of substrates, making it valuable for producing esters, amides, and other derivatives. Isobutyryl chloride is particularly useful in peptide synthesis and agrochemical applications due to its selective acylation properties. Proper handling under inert conditions is recommended due to its moisture sensitivity and corrosive nature. Its well-characterized reactivity profile ensures reliable performance in controlled synthetic processes.
Isobutyryl chloride structure
Isobutyryl chloride structure
Product Name:Isobutyryl chloride
CAS No:79-30-1
MF:C4H7ClO
MW:106.550780534744
MDL:MFCD00000717
CID:34169
PubChem ID:62325
Update Time:2025-06-11

Isobutyryl chloride Chemical and Physical Properties

Names and Identifiers

    • 2-Methylpropanoyl chloride
    • isobutyrl chloride
    • ISOBUTYROYL CHLORIDE (IBCL)
    • Isobutyryl chloride
    • 2-Methylpropanoyl chloride (ACI)
    • Isobutyryl chloride (6CI, 7CI, 8CI)
    • 2,2-Dimethylacetyl chloride
    • 2-Methylpropanoic acid chloride
    • 2-Methylpropionyl chloride
    • 2-Propylcarbonyl chloride
    • Chloro isopropyl ketone
    • Dimethylacetyl chloride
    • i-Butyryl chloride
    • Isobutanoyl chloride
    • Isobutyric acid chloride
    • Isobutyroyl chloride
    • Isopropanecarbonyl chloride
    • α-Methylpropionyl chloride
    • MDL: MFCD00000717
    • Inchi: 1S/C4H7ClO/c1-3(2)4(5)6/h3H,1-2H3
    • InChI Key: DGMOBVGABMBZSB-UHFFFAOYSA-N
    • SMILES: O=C(C(C)C)Cl
    • BRN: 605393

Computed Properties

  • Exact Mass: 106.01900
  • Monoisotopic Mass: 106.019
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 1
  • Complexity: 58.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.8

Experimental Properties

  • Color/Form: Colorless Transparent Liquid
  • Density: 1.017 g/mL at 25 °C(lit.)
  • Melting Point: −90 °C (lit.)
  • Boiling Point: 93°C
  • Flash Point: Fahrenheit: 46.4 ° f
    Celsius: 8 ° c
  • Refractive Index: n20/D 1.407(lit.)
  • PH: <7 (H2O)
  • Solubility: Miscible with chloroform, glacial acetic acid, ether, toluene, methylene chloride and benzene.
  • Water Partition Coefficient: React
  • PSA: 17.07000
  • LogP: 1.40780
  • Vapor Pressure: 0.07 mmHg ( 20 °C)
  • Sensitiveness: Moisture Sensitive
  • Solubility: Decompose in water and ethanol. Soluble in diethyl ether.

Isobutyryl chloride Security Information

  • Symbol: GHS02 GHS05
  • Prompt:dangerous
  • Signal Word:Danger
  • Hazard Statement: H225,H314
  • Warning Statement: P210,P280,P305+P351+P338,P310
  • Hazardous Material transportation number:UN 2395 3/PG 2
  • WGK Germany:1
  • Hazard Category Code: 11-35
  • Safety Instruction: S16-S23-S26-S36-S45-S36/37/39-S28A
  • FLUKA BRAND F CODES:13
  • RTECS:UC3944000
  • Hazardous Material Identification: F C
  • HazardClass:3
  • PackingGroup:II
  • TSCA:Yes
  • Explosive Limit:2.1-8.2%(V)
  • Safety Term:3
  • Packing Group:II
  • Risk Phrases:R11; R23; R35
  • Packing Group:II
  • Hazard Level:3
  • Storage Condition:Store at RT.

Isobutyryl chloride Customs Data

  • HS CODE:29159080
  • Customs Data:

    China Customs Code:

    29159080

Isobutyryl chloride Pricemore >>

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Isobutyryl chloride Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Thionyl chloride Catalysts: Dimethylformamide Solvents: Dichloromethane ;  0.5 - 3 h, rt
Reference
Catalytic aza-Wittig Reaction of Acid Anhydride for the Synthesis of 4H-Benzo[d][1,3]oxazin-4-ones and 4-Benzylidene-2-aryloxazol-5(4H)-ones
Wang, Long; Xie, Yi-Bi; Huang, Nian-Yu; Yan, Jia-Ying; Hu, Wei-Min; et al, ACS Catalysis, 2016, 6(6), 4010-4016

Production Method 2

Reaction Conditions
1.1 Reagents: Thionyl chloride ;  1 h, heated
Reference
Synthesis of derivatives of imperialine and their action to relax the isolated trachea in guinea pig
Wang, Zhen-zhen; Chen, Qian; Bao, Xu; Hao, Jing; Fan, Ju-zheng, Huaxi Yaoxue Zazhi, 2007, 22(4), 387-390

Production Method 3

Reaction Conditions
1.1 Reagents: Oxalyl chloride Solvents: Dichloromethane ;  1 min, 0 °C; 60 min, rt
Reference
Palladium-Catalyzed β-Mesylation of Simple Amide via Primary sp3 C-H Activation
Zhao, Ren; Lu, Wenjun, Organic Letters, 2017, 19(7), 1768-1771

Production Method 4

Reaction Conditions
1.1 Reagents: Thionyl chloride ;  rt; 2 h, reflux
Reference
Chemical composition of Inula cuspidata C.B. Clarke
Mathela, C. S.; Tiwari, A.; Padalia, R. C.; Chanotiya, C. S., Indian Journal of Chemistry, 2008, (8), 1249-1253

Production Method 5

Reaction Conditions
1.1 Reagents: Thionyl chloride ;  2 h, reflux
Reference
Non-hydrolysable analogues of inorganic pyrophosphate as inhibitors of hepatitis C virus RNA-dependent RNA-polymerase
Yanvarev, D. V.; Korovina, A. N.; Usanov, N. N.; Kochetkov, S. N., Russian Journal of Bioorganic Chemistry, 2012, 38(2), 224-229

Production Method 6

Reaction Conditions
1.1 Reagents: Thionyl chloride ,  Phosphorus trichloride Catalysts: Dimethylformamide ;  rt; rt → 80 °C; 1 h, 80 °C
Reference
A study on synthetic technology of α-bromoisobutyric acid chloride
Yan, Shu-lei; Wang, Qiu-fen; Zheng, Geng-xiu; Wang, Fang, Shandong Huagong, 2004, 33(2), 4-5

Production Method 7

Reaction Conditions
1.1 Reagents: Thionyl chloride
Reference
Isobutyramide
Kent, R. E.; McElvain, S. M., Organic Syntheses, 1945, 25, 58-60

Isobutyryl chloride Raw materials

Isobutyryl chloride Preparation Products

Isobutyryl chloride Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
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(CAS:79-30-1)异丁酰氯
Order Number:LE1755205;LE1803
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:36
Price ($):discuss personally
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Suzhou Senfeida Chemical Co., Ltd
Gold Member
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(CAS:79-30-1)Isobutyryl chloride
Order Number:sfd19713
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com

Additional information on Isobutyryl chloride

Isobutyryl Chloride (CAS No. 79-30-1): A Versatile Chemical Intermediate in Modern Research and Industry

Isobutyryl chloride, with the chemical formula C4H7ClO, is a significant compound in the realm of organic synthesis and pharmaceutical chemistry. Its CAS number, CAS No. 79-30-1, uniquely identifies it in scientific and industrial databases, underscoring its importance as a building block for various high-value applications. This compound, characterized by its reactive acyl chloride functionality, has garnered considerable attention due to its role in the synthesis of complex molecules, particularly in the development of bioactive compounds.

The utility of Isobutyryl chloride stems from its ability to participate in a wide array of chemical reactions, making it an indispensable reagent in both academic laboratories and industrial settings. One of its most notable applications is in the production of esters and amides, which are pivotal in formulating drugs, fragrances, and polymers. The reactivity of the acyl chloride group allows for efficient acylation of nucleophiles, a process that is fundamental in constructing intricate molecular architectures.

In recent years, advancements in synthetic methodologies have highlighted the importance of Isobutyryl chloride in the development of novel therapeutic agents. For instance, researchers have leveraged its reactivity to synthesize isobutyryl derivatives that exhibit potent biological activities. These derivatives have shown promise in preclinical studies as modulators of various signaling pathways, making them attractive candidates for further development into treatments for neurological disorders and inflammatory conditions.

The role of CAS No. 79-30-1 compounds like Isobutyryl chloride extends beyond pharmaceuticals into agrochemicals and specialty chemicals. Its incorporation into synthetic routes has enabled the creation of novel pesticides and crop protection agents that enhance agricultural productivity while minimizing environmental impact. This dual functionality underscores the compound's versatility and its significance in addressing global challenges related to food security and sustainability.

From a mechanistic perspective, the chemistry involving Isobutyryl chloride has been extensively studied to optimize reaction conditions and improve yields. Recent research has focused on developing greener synthetic protocols that reduce reliance on hazardous reagents and solvents. These efforts align with broader trends in sustainable chemistry, where minimizing waste and energy consumption are paramount. The application of catalytic systems has emerged as a particularly promising approach, offering efficient acylation reactions under milder conditions.

The pharmacological relevance of derivatives synthesized from Isobutyryl chloride continues to be a focal point in medicinal chemistry research. Studies have demonstrated that isobutyryl-based compounds can interact with biological targets in unique ways, leading to the discovery of new drug candidates with improved efficacy and reduced side effects. For example, modifications of the isobutyryl moiety have been explored to enhance binding affinity to enzymes and receptors involved in metabolic disorders.

In industrial applications, the demand for high-purity Isobutyryl chloride has driven innovations in manufacturing processes. Continuous flow chemistry has emerged as a particularly effective method for producing this compound with high yield and minimal byproducts. Such advancements not only improve economic feasibility but also enhance safety by reducing manual handling requirements. The scalability of these processes ensures that sufficient quantities of the compound can be supplied to meet growing market demands.

The future prospects for CAS No. 79-30-1-based compounds like Isobutyryl chloride are promising, with ongoing research exploring new applications and refining existing synthetic strategies. The integration of computational chemistry tools has accelerated the discovery process by enabling virtual screening of potential derivatives before experimental synthesis. This interdisciplinary approach combines experimental expertise with computational power to streamline drug discovery pipelines.

In conclusion, Isobutyryl chloride, identified by its CAS number CAS No. 79-30-1, remains a cornerstone in modern chemical synthesis and pharmaceutical development. Its diverse applications across multiple industries highlight its importance as a versatile intermediate. As research continues to uncover new possibilities for this compound, its role in advancing scientific knowledge and industrial innovation is set to expand further.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:79-30-1)异丁酰氯
LE1755205;LE1803
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:79-30-1)Isobutyryl chloride
sfd19713
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email